![molecular formula C10H7F6NS B1333896 2-[3,5-Bis(trifluoromethyl)phenyl]ethanethioamide CAS No. 691868-49-2](/img/structure/B1333896.png)
2-[3,5-Bis(trifluoromethyl)phenyl]ethanethioamide
Overview
Description
2-[3,5-Bis(trifluoromethyl)phenyl]ethanethioamide is an organic compound with the molecular formula C10H7F6NS . It has a molecular weight of 287.22 g/mol .
Molecular Structure Analysis
The molecular structure of 2-[3,5-Bis(trifluoromethyl)phenyl]ethanethioamide consists of a phenyl ring substituted with two trifluoromethyl groups and an ethanethioamide group .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “2-[3,5-Bis(trifluoromethyl)phenyl]ethanethioamide”:
Chemical Derivatization
This compound has been used for chemical derivatization of amino-functionalized model surfaces, such as amino thiolate on gold, amino siloxane on silicon, and polyethylene foils and films .
Organocatalysis
Derivatives of this compound, such as N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, have been extensively used as organocatalysts in organic chemistry to activate substrates and stabilize developing negative charges in transition states .
Antimicrobial Studies
The compound’s derivatives have been designed and synthesized for antimicrobial studies against menacing bacterial pathogens like Enterococci and methicillin-resistant S. aureus (MRSA) .
Biocatalytic Synthesis
An efficient biocatalytic process involving this compound has been developed for the asymmetric reduction of 3,5-bis(trifluoromethyl) acetophenone, catalyzed by whole cells of Trichoderma asperellum .
Mechanism of Action
Target of Action
It is known that this compound is used as a synthetic intermediate in the preparation of a series of thiourea compounds with aromatic amine structures . These thiourea compounds have a good matching pattern with drug targets and exhibit good inhibitory activity against in vitro tumor cell lines .
Mode of Action
Related thiourea derivatives have been reported to activate substrates and subsequently stabilize partially developing negative charges (eg, oxyanions) in the transition states employing explicit double hydrogen bonding .
Biochemical Pathways
It is known that thiourea derivatives, which can be synthesized from this compound, are used extensively in promoting organic transformations .
Result of Action
It is known that thiourea compounds synthesized from this compound exhibit good inhibitory activity against in vitro tumor cell lines .
Action Environment
It is known that the compound should be handled and used with appropriate protective measures, including wearing protective gloves, goggles, and clothing .
properties
IUPAC Name |
2-[3,5-bis(trifluoromethyl)phenyl]ethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F6NS/c11-9(12,13)6-1-5(3-8(17)18)2-7(4-6)10(14,15)16/h1-2,4H,3H2,(H2,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBRJGUROVZDJPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F6NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40372632 |
Source
|
| Record name | 2-[3,5-bis(trifluoromethyl)phenyl]ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40372632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3,5-Bis(trifluoromethyl)phenyl]ethanethioamide | |
CAS RN |
691868-49-2 |
Source
|
| Record name | 3,5-Bis(trifluoromethyl)benzeneethanethioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=691868-49-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[3,5-bis(trifluoromethyl)phenyl]ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40372632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-Bromo-2-(trifluoromethyl)phenyl]thiourea](/img/structure/B1333824.png)
